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Compound of Interest

Compound Name: Batimastat sodium salt

Cat. No.: B10752408 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Batimastat is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs),

playing a crucial role in research related to cancer biology, angiogenesis, and tissue

remodeling.[1] Proper preparation and storage of Batimastat stock solutions are critical for

ensuring experimental reproducibility and accuracy. These application notes provide a detailed

protocol for preparing a stock solution of Batimastat sodium salt using dimethyl sulfoxide

(DMSO), along with essential data on its chemical properties, mechanism of action, and

handling procedures.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Batimastat and its sodium

salt.
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Parameter Value Source(s)

Compound Name Batimastat Sodium Salt [2]

Synonyms BB-94 Sodium Salt [2]

Molecular Weight 499.62 g/mol [2]

Chemical Formula C₂₃H₃₀N₃NaO₄S₂ [2]

CAS Number 130464-84-5 [2]

Appearance White to off-white solid [2]

Solubility in DMSO

3.57 mg/mL (7.15 mM).

Ultrasonic and warming to

60°C may be required.

[2]

IC₅₀ Values

MMP-1 (3 nM), MMP-2 (4 nM),

MMP-9 (4 nM), MMP-7 (6 nM),

MMP-3 (20 nM)

[1][2]

Storage (Powder)

4°C (sealed, away from

moisture) or -20°C for up to 3

years.

[2][3]

Storage (Stock Solution)

-80°C for 6 months to 1 year;

-20°C for 1 month. Avoid

repeated freeze-thaw cycles.

[2]

Note: Batimastat (non-salt form, CAS: 130370-60-4) has a molecular weight of 477.64 g/mol

and higher reported solubility in DMSO of up to 96 mg/mL (200.98 mM).[1] It is crucial to use

the correct molecular weight for your specific compound.

Mechanism of Action and Signaling
Batimastat is a synthetic, low-molecular-weight inhibitor of matrix metalloproteinases (MMPs).

[4] Its structure contains a hydroxamate moiety that chelates the zinc ion within the catalytic

domain of MMPs, effectively blocking their enzymatic activity.[5] MMPs are a family of zinc-

dependent endopeptidases that degrade components of the extracellular matrix (ECM).[6] By

inhibiting MMPs, Batimastat prevents ECM degradation, which in turn can inhibit tumor

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.selleckchem.com/products/bb-94.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.targetmol.com/compound/batimastat%20sodium%20salt
https://www.medchemexpress.com/Batimastat-sodium-salt.html
https://www.selleckchem.com/products/bb-94.html
https://www.mdpi.com/1422-0067/25/8/4554
https://www.apexbt.com/batimastat-mmp-inhibitor.html
https://www.researchgate.net/figure/The-mechanism-of-action-of-Batimastat-in-cancer-therapy-targeting-MMPs-It-is-suggested_fig4_360495138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


invasion, metastasis, and angiogenesis.[6][7] The activity of MMPs is linked to the activation of

signaling pathways such as MAPK/ERK and PI3K/AKT, which regulate cell proliferation and

apoptosis.[4] Batimastat's inhibition of MMPs can therefore indirectly influence these critical

cellular processes.[4]
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Caption: Batimastat inhibits MMPs, blocking pathways that promote cancer progression.

Experimental Protocols
Materials and Equipment

Batimastat sodium salt powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
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Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, recommended)

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Safety Precautions
Batimastat is a potent pharmaceutical agent. Handle with care in a well-ventilated area or

chemical fume hood.[8]

Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid contact with

skin and eyes.[8][9]

DMSO is a combustible liquid and can facilitate the absorption of chemicals through the skin.

Handle with caution.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information before

starting.[8][9]

Protocol for Preparing a 5 mM Stock Solution
This protocol provides instructions for preparing 1 mL of a 5 mM Batimastat sodium salt stock

solution. Adjust volumes as needed.

1. Calculation:

Molecular Weight (MW): 499.62 g/mol

Desired Concentration (C): 5 mM = 0.005 mol/L

Desired Volume (V): 1 mL = 0.001 L

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selleckchem.com/msds/MSDS_S7155.pdf
https://www.selleckchem.com/msds/MSDS_S7155.pdf
https://dcchemicals.com/msds/MSDS_DC8133.html
https://www.selleckchem.com/msds/MSDS_S7155.pdf
https://dcchemicals.com/msds/MSDS_DC8133.html
https://www.benchchem.com/product/b10752408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate Mass (m): m = C x V x MW

Mass to weigh: 0.005 mol/L x 0.001 L x 499.62 g/mol = 0.002498 g = 2.50 mg

2. Weighing the Compound:

Before opening, allow the vial of Batimastat sodium salt to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation.

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 2.50 mg of the powder directly into the tared tube.

3. Dissolution:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

Batimastat sodium salt.

Close the cap tightly and vortex the solution for 1-2 minutes.

Visually inspect for any undissolved particles. If particles remain, sonicate the tube in an

ultrasonic water bath for 5-10 minutes.[2][5] Gentle warming (up to 60°C) can also aid

dissolution but should be done cautiously.[2]

Ensure the solution is clear and homogenous before proceeding.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber, or foil-wrapped

microcentrifuge tubes.[2][10]

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2][3] For short-term storage,

-20°C for up to one month is acceptable.[2]

Application Workflow
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The following diagram illustrates the general workflow from stock solution preparation to its

application in cell-based assays.
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Caption: Workflow for preparing and using Batimastat sodium salt stock solution.

Notes on Handling and Use
Hygroscopicity: DMSO is hygroscopic. Moisture can reduce the solubility of Batimastat.[1]

Always use fresh, anhydrous DMSO from a newly opened bottle or a properly stored

container.

Aqueous Solubility: Batimastat has very poor solubility in aqueous solutions and may

precipitate when the DMSO stock is diluted into cell culture media or buffer.[11] It is

recommended to add the diluted working solution to the final volume quickly and mix

thoroughly. For in vivo preparations, co-solvents like PEG300 and Tween 80 may be required

to maintain solubility.[1][12]

Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution, as this can

lead to degradation of the compound and affect its activity.[2][10] Aliquoting is essential for

maintaining the integrity of the stock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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